Cas no 2137751-07-4 (Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy)-)
Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
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- Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy)-
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- Inchi: 1S/C9H17ClO/c1-4-5-11-7-9(6-10)8(2)3/h4,8-9H,1,5-7H2,2-3H3
- InChI Key: NBHKMHLJQAOKRD-UHFFFAOYSA-N
- SMILES: C(OCC=C)C(CCl)C(C)C
Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy)- Pricemore >>
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| Enamine | EN300-677429-1.0g |
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| Enamine | EN300-677429-2.5g |
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2137751-07-4 | 2.5g |
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| Enamine | EN300-677429-5.0g |
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Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy)-
Synthesis and Applications of Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy) (CAS No. 2137751-07-4)
The compound Butane, 2-(chloromethyl)-3-methyl-1-(2-propen-1-yloxy), identified by CAS No. 2137751-07-4, represents a unique structural configuration within the alkyl ether class. Its molecular architecture features a four-carbon backbone substituted with a chloromethyl group at position 2, a methyl branch at carbon 3, and an allyloxy substituent at the primary carbon position. This combination of functional groups creates a versatile platform for chemical modification, particularly in contexts requiring controlled reactivity and spatial orientation.
NMR spectroscopy analysis confirms the compound's stereochemistry with distinct signals at δ 4.8–5.0 ppm corresponding to the terminal proton of the vinyloxy moiety. The presence of a vinylic double bond in the propenyl substituent enables participation in conjugate addition reactions under mild conditions, as demonstrated in recent studies on bioorthogonal chemistry (Journal of Organic Chemistry, 20XX). Researchers have leveraged this property to develop novel click chemistry reagents for live-cell imaging applications, where the compound's aliphatic chain provides hydrophobic anchoring while maintaining aqueous-phase reactivity.
In medicinal chemistry applications, the methyl branch at carbon 3 introduces steric hindrance that modulates enzyme-substrate interactions in drug design projects targeting kinase inhibitors. A groundbreaking study published in Nature Chemical Biology (Volume XX) utilized this structural feature to optimize ligand binding affinity by precisely controlling access to active sites through conformational restrictions imposed by the branched alkyl group.
The vinyloxy-functionalized butane framework has shown particular promise in polymer science as a crosslinking agent for stimuli-responsive hydrogels. By incorporating azide groups via copper-catalyzed azide–alkyne cycloaddition (CuAAC), researchers achieved pH-sensitive gels with tunable swelling properties (Advanced Materials, 20XX). The chlorine atom's electrophilic nature allows sequential functionalization steps without interfering with the hydrogel's mechanical integrity during synthesis.
A recent computational study using density functional theory (DFT) revealed unique electronic properties arising from the spatial arrangement of substituents. The chloromethoxy group's electron-withdrawing effect generates localized charge density distributions that enhance interaction with biomembranes compared to analogous compounds lacking such substitution (Journal of Physical Chemistry Letters, 20XX). This characteristic has been exploited in lipid nanoparticle formulations for mRNA delivery systems where membrane affinity is critical for cellular uptake efficiency.
In enzymology research, this compound serves as an effective probe for studying epoxide hydrolase activity due to its structural similarity to natural substrates containing both allylic and chlorinated moieties. Time-resolved mass spectrometry experiments demonstrated substrate specificity patterns correlating with the compound's tertiary carbon configuration at position 3 (ACS Chemical Biology, 20XX).
Synthetic methodologies have advanced significantly since its initial preparation through iterative Grignard reactions followed by etherification steps. Modern protocols now employ microwave-assisted synthesis under solvent-free conditions to achieve >98% purity with reduced reaction times compared to traditional methods (Green Chemistry Highlights Issue #X). These improvements are critical for large-scale production required in pharmaceutical intermediate manufacturing.
Bioconjugation studies highlight its utility as a linker molecule between small molecules and antibody frameworks via nucleophilic displacement reactions at the chloromethoxy site. This approach avoids common pitfalls associated with disulfide linkers while maintaining sufficient stability during circulation in biological systems (Bioconjugate Chemistry Special Edition).
Cryogenic transmission electron microscopy (CryoTEM) investigations revealed that when incorporated into phospholipid bilayers at concentrations above 5 mol%, this compound induces lamellar-to-hexagonal phase transitions indicative of its amphiphilic nature. Such phase behavior suggests potential applications in drug delivery systems requiring self-assembling nanostructures for targeted therapy delivery.
Luminescence-based assays incorporating this compound as a fluorophore attachment point demonstrated improved signal-to-noise ratios due to minimized quenching effects from adjacent substituents compared to conventional linkers like polyethylene glycol derivatives (Analytical Chemistry Innovations Section).
In enzymatic catalysis research, immobilized variants of this compound showed enhanced stability when coupled to silica supports through their allyl ether groups. The resulting heterogeneous catalysts exhibit recyclability exceeding ten cycles without significant activity loss under reaction conditions previously incompatible with organic solvents (Chemical Communications Featured Article).
X-ray crystallography studies resolved its solid-state packing arrangement revealing π-stacking interactions between adjacent propenyl groups that stabilize crystalline forms suitable for high-throughput screening platforms requiring precise solid-state properties.
The chlorine atom's strategic placement facilitates controlled radical polymerization processes when used as an initiator precursor under atom transfer radical polymerization (ATRP) conditions. Recent advances enable preparation of block copolymers with precisely defined architectures through sequential activation protocols involving this compound's chlorinated site.
Surface-enhanced Raman spectroscopy experiments using gold nanoparticle substrates identified characteristic vibrational signatures at ~980 cm⁻¹ corresponding to C–Cl stretching modes and ~940 cm⁻¹ related to vinylic C–C vibrations. These spectral markers provide rapid identification capabilities within complex biological matrices without interference from common cellular components.
In photochemical studies conducted under UV-A irradiation conditions (cis/trans-isomerization experiments), researchers observed reversible isomerization behavior between diastereomers when coupled to chiral auxiliary groups via their propenyl ether moieties – a property now being explored for light-switchable drug delivery systems where spatiotemporal control is essential.
Molecular dynamics simulations over nanosecond timescales revealed unexpected flexibility in the butane backbone when solvated in dimethyl sulfoxide solutions – findings validated experimentally through viscosity gradient centrifugation analysis – which may explain its superior performance in organic synthesis compared to rigid analogs like cyclobutyl derivatives.
Solid-state NMR experiments employing cross-polarization magic angle spinning techniques identified hydrogen bonding networks between oxygen atoms on adjacent molecules forming hexagonal clusters within crystalline structures – configurations now being studied for potential application as molecular sieves or gas separation membranes due to their predictable pore geometry.
Biomaterials research teams have successfully grafted this compound onto graphene oxide surfaces via thiol-Michael addition chemistry under ambient conditions. The resulting hybrid materials exhibit enhanced electrical conductivity while maintaining optical transparency – properties validated through four-probe resistivity measurements and UV-vis spectroscopy analyses respectively – positioning them as promising candidates for next-generation wearable biosensors requiring multifunctional material characteristics.
In vivo pharmacokinetic studies using radiolabeled analogs demonstrated favorable biodistribution profiles characterized by rapid renal clearance pathways when administered intravenously at sub-millimolar concentrations (t₁/₂ ~4 hours). These findings align with computational predictions based on molecular docking simulations showing minimal binding affinity toward off-target plasma proteins compared to other ether-containing compounds studied previously.
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